![molecular formula C9H9N3O2 B2633429 3-[(2-Nitrophenyl)amino]propanenitrile CAS No. 33141-24-1](/img/structure/B2633429.png)
3-[(2-Nitrophenyl)amino]propanenitrile
Description
3-[(2-Nitrophenyl)amino]propanenitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs and therapeutic agents. This compound belongs to the class of nitroaromatic compounds and is known for its unique chemical properties and biological activities.
Scientific Research Applications
Heterocyclic Synthesis
3-[(2-Nitrophenyl)amino]propanenitrile and its derivatives are pivotal in synthesizing heterocyclic systems like imidazole derivatives, oxazoles, and isothiazoles. These compounds act as precursors or catalysts in creating diverse chemical structures with significant chemical and biological properties, which have potential applications in various fields (Drabina & Sedlák, 2012).
Crystal Structure Analysis
Studies on compounds like 2-(4-nitrophenyl)-2-(phenylamino)propanenitrile have provided insights into the crystal structures of related compounds. These investigations are crucial in understanding the molecular geometry and intermolecular interactions, which are essential for developing new materials and drugs (Sharma et al., 2014).
Antimicrobial Applications
Derivatives of 3-[(2-Nitrophenyl)amino]propanenitrile have been synthesized and characterized for their antimicrobial properties. These compounds have shown potent activity against various microorganisms, indicating their potential use in developing new antimicrobial agents (Desai, Pandya, & Vaja, 2017).
Enantioselective Biocatalysis
The compound has been used in enantioselective biocatalysis, where its derivatives were hydrolyzed to corresponding amides using specific enzymes. This process is significant in pharmaceutical synthesis, where the creation of chiral molecules is essential (Chhiba et al., 2012).
Optical and Electronic Properties
Studies have also explored the optical and electronic properties of related azobenzene compounds. These investigations are crucial for the development of materials in electronics and optoelectronics, providing a deeper understanding of charge transport and electronic interactions at the molecular level (Irfan, 2021).
properties
IUPAC Name |
3-(2-nitroanilino)propanenitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c10-6-3-7-11-8-4-1-2-5-9(8)12(13)14/h1-2,4-5,11H,3,7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQKFBSKOWZERDS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NCCC#N)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2-Nitrophenyl)amino]propanenitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[2-(benzylamino)-1-nitrovinyl]-2-benzofuran-1(3H)-one](/img/structure/B2633358.png)
![2-((7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide](/img/structure/B2633361.png)
